Cas no 2757952-94-4 (2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757952-94-4
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• CID: 6158724
• PubChem ID: 165978661
• Update Time: 2025-10-22

2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757952-94-4
• 2-cyano-5-methylphenyl 4-methylbenzene-1-sulfonate
• EN300-37152935
• 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H13NO3S/c1-11-4-7-14(8-5-11)20(17,18)19-15-9-12(2)3-6-13(15)10-16/h3-9H,1-2H3
• InChI Key： HXXCFKBEOSSZGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=C(C#N)C=CC(C)=C1

Computed Properties

• Exact Mass: 287.06161445g/mol
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate

2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate (CAS 2757952-94-4): A Comprehensive Overview

2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate, with CAS number 2757952-94-4, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This sulfonate ester derivative, characterized by its cyano and methyl functional groups, is widely utilized in pharmaceutical intermediates, agrochemicals, and material science. Its molecular structure, which combines a benzene sulfonate backbone with a cyano-substituted phenyl group, makes it a valuable building block in synthetic chemistry.

The growing interest in 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate can be attributed to its role in the development of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for information on its synthesis methods, solubility properties, and thermal stability, as these factors are critical for its application in high-performance formulations. Recent studies have highlighted its potential in creating photoactive compounds, which are increasingly relevant in renewable energy technologies and optoelectronic devices.

One of the key advantages of CAS 2757952-94-4 is its compatibility with various reaction conditions, making it a preferred choice for organic synthesis. Its electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, while the methyl substituents contribute to improved solubility in organic solvents. These properties are particularly valuable in the pharmaceutical industry, where 2-Cyano-5-methylphenyl sulfonate derivatives are used to design prodrugs and targeted delivery systems.

In the context of green chemistry, 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate has been explored as a sustainable alternative in catalytic processes. Its ability to act as a mild oxidizing agent has opened new avenues for eco-friendly synthesis routes, aligning with global trends toward reducing hazardous waste. This aspect is frequently queried in AI-driven research databases, reflecting the compound's relevance in modern chemical innovation.

From a commercial perspective, the demand for CAS 2757952-94-4 is steadily increasing, driven by its applications in high-value chemical manufacturing. Suppliers and distributors often highlight its high purity grades and custom synthesis options to meet diverse industrial needs. Market analyses indicate a rising trend in its use for electronic materials, particularly in the fabrication of organic semiconductors and liquid crystal displays.

For researchers seeking detailed technical data, the spectroscopic properties of 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate—including its NMR spectra and mass spectrometry profiles—are well-documented in scientific literature. These resources are essential for quality control and structural verification in laboratory settings. Additionally, its storage conditions and handling precautions are frequently discussed in safety data sheets, ensuring compliance with industrial standards.

In summary, 2-Cyano-5-methylphenyl 4-methylbenzene-1-sulfonate (CAS 2757952-94-4) represents a cutting-edge compound with multifaceted applications. Its significance in pharmaceutical research, material science, and sustainable chemistry positions it as a critical component in the advancement of modern technology. As innovation continues to drive demand, this compound is poised to play an even greater role in shaping the future of chemical sciences.